N-(4-fluorobenzyl)-4-(2-pyrimidinyloxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorobenzyl)-4-(2-pyrimidinyloxy)benzamide, also known as GSK-J4, is a small molecule inhibitor that targets the histone demethylase JMJD3. It has gained attention in the scientific community due to its potential therapeutic applications in the fields of cancer, inflammation, and neurodegenerative diseases.
Scientific Research Applications
Materials Science and Solar Cell Applications
N-(4-fluorobenzyl)-4-(2-pyrimidinyloxy)benzamide derivatives are utilized in materials science, specifically in the development of non-fullerene acceptors for polymer-based organic solar cells. The introduction of benzyl and fluorinated benzyl side chains, such as 4-fluorobenzyl, into N-annulated perylene diimide chromophores has demonstrated significant improvements in power conversion efficiencies, achieving upwards of 5.8% with different donor polymers. This highlights the compound's role in enhancing the performance of organic solar cells through molecular engineering (Nazari et al., 2018).
Molecular Imaging and Neuroscience
In neuroscience, fluorine-18 labeled analogues of benzamides, including this compound derivatives, have been developed for positron emission tomography (PET) imaging studies, particularly targeting the dopamine D2 receptor. These derivatives have been employed in in vivo studies to investigate their suitability for imaging applications, demonstrating their potential for studying neurotransmitter system dynamics and aiding in the diagnosis and research of neurological disorders (Mach et al., 1993).
Organic Chemistry and Drug Design
This compound and its derivatives are explored in the context of organic chemistry and drug design for their ability to inhibit certain biological targets. For example, derivatives have been synthesized and evaluated for their antitumor activities, indicating the compound's relevance in the development of novel chemotherapeutic agents. These studies underscore the molecule's versatility and potential as a scaffold for designing inhibitors with specific biological activities (Saito et al., 1999).
Chemical Solution Phase Transformations
Research into the chemical solution phase transformations of 2-pyrimidinyloxy-N-arylbenzyl amine derivatives, including this compound, has shown that mass spectrometry can predict the reactivity of potential reaction centers in these molecules. This is crucial for understanding the stability and reactivity of such compounds in various chemical environments, which is essential for their application in synthetic chemistry and drug development (Wang et al., 2006).
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-4-pyrimidin-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FN3O2/c19-15-6-2-13(3-7-15)12-22-17(23)14-4-8-16(9-5-14)24-18-20-10-1-11-21-18/h1-11H,12H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJDNCQNXYWKVEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)OC2=CC=C(C=C2)C(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.